Journal Name:Journal of Coatings Technology and Research
Journal ISSN:1945-9645
IF:2.3
Journal Website:http://www.springer.com/materials/surfaces+interfaces/journal/11998
Year of Origin:0
Publisher:
Number of Articles Per Year:129
Publishing Cycle:
OA or Not:Not
Preferences for policy measures to regulate urban vehicle access for climate change mitigation
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-06-06 , DOI: 10.1186/s12302-023-00745-0
In cognisance of the urgent need to decarbonise the transport sector to limit its impact on climate change and to internalise other negative transport externalities, regulating vehicle access in urban areas is essential. However, urban areas often struggle to implement these regulations due to concerns relating to social acceptability, heterogeneity of citizen preferences, lack of information on preferred measure attributes, and other factors that can boost the acceptance of urban vehicle access regulations. This study explores the acceptability and willingness to support Urban Vehicle Access Regulations (UVAR) in Budapest, Hungary to reduce transportation emissions and promote sustainable urban mobility. Using a structured questionnaire, which includes a choice-based conjoint exercise, the study finds that 42% of respondents were willing to support a car-free policy measure. Results were analysed to elicit preferences for specific UVAR measure attributes, identify population subgroups, and assess factors influencing willingness to support UVAR implementation. Access fee and proportion of revenue earmarked for transport development were the most important attributes to respondents. The study also identified three distinct subgroups of respondents with differing preferences, which could be characterised based on access to passenger cars, age, and employment status. The findings suggest that for effective UVAR, access fees for non-compliant vehicles should be excluded from measure designs, and the attribute preference approach highlights the importance of considering the heterogeneity of residents’ preferences in UVAR measure planning.
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Review and future trends of soil microplastics research: visual analysis based on Citespace
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2022-12-24 , DOI: 10.1186/s12302-022-00703-2
Compared with the research results of water microplastics, soil microplastics have been of concern for a shorter time, and the research started later. As a whole, they are still in the initial stage of development, and the problems of arable land and food security caused by them have attracted close attention from scholars around the world, but have not been effectively solved. To reveal the research status, development and change process and future trend, this paper is based on the data in the Web of Science (WOS) databases from 2016 to November 2021, with the help of Citespace software. The number of articles published, source countries and degree of cooperation, research institutions and teams, keyword clustering and change trend are sorted out. The results showed that: (1) the research results of soil microplastics has experienced a slow-rapid growth stage. In terms of the number of articles published, China occupies the first place in the world, with 55 articles. In terms of the number of publications, Free Univ Berlin ranks first, followed by the Chinese Academy of Sciences, Berlin Brandenburg Inst Adv Biodivers Res, and Wageningen Univ&Res. (2) In terms of content, environmental pollution and exposure, the function and health of soil-associated media, the common shape characteristics of microplastics and their influencing factors, and the combined pollution caused by microplastics are all covered, and can be divided into eight main categories: soil, ingestion, heavy meals, fiber, marine environment, microplastic, metals, and plants. (3) The migration behavior and ecotoxicological effects of microplastics in soil media are still the focus of attention at present. (4) In the future, “regression process and mechanism", “detection method and evaluation standard”, “risk assessment model”, “removal technology and control means” are undoubtedly worthy of attention.
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Perspectives of lignite post-mining landscapes under changing environmental conditions: what can we learn from a comparison between the Rhenish and Lusatian region in Germany?
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-05-10 , DOI: 10.1186/s12302-023-00738-z
BackgroundThe decision of the German federal government to cease lignite mining until 2038 or—if possible—already earlier until 2030, will cause manifold transition processes in the remaining lignite mining districts of Germany. The two largest districts are located in geographically opposite regions: The Rhineland in the western part and Lusatia in the east of Germany. As particularly these two mining districts will experience severe changes in their socioeconomic as well environmental conditions, the federal government has adopted comprehensive economic support measures. However, the environmental changes will also cause altered ecosystem functions and services to be provided by the future post-mining landscapes.ResultsIn this paper, the two main lignite-producing regions of Germany are compared with regard to their natural and cultural settings. The economic situation and its history are reflected and differences are outlined. Part of the disparities in the cultural development can be explained by very different natural conditions, especially edaphic factors and climatic situation. Because of dissimilar geological settings, different mining technologies were developed and are in use in the two regions with distinct effects on the resulting post-mining landscapes.ConclusionThe long-standing and manifold lignite mining activities have radically restructured the landscapes in Lusatia and the Rhineland. With the ongoing decline of the mining industry and its complete cessation, presumably within the next decade, both regions will alter their faces significantly. These changes offer both challenges but also opportunities with respect to the post-mining landscapes and their ecosystem services they are going to provide. The prerequisites for a positive socioeconomic development and for sustainable land-use concepts that also consider ecological aspects are different for both regions. However, or especially because of these differences, the knowledge exchange and experience transfer between both mining regions are pivotal for the success of this extensive transformation process.
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Screening and prioritising persistent, mobile and toxic chemicals: development and application of a robust scoring system
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-06-02 , DOI: 10.1186/s12302-023-00749-w
BackgroundLately scientific and societal concern has emerged about persistent (P), mobile (M) and toxic (T) chemicals. Such chemicals, like some polyfluoroalkyl acids (PFAAs), are of concern due to their high mobility and persistence in aquatic compartments which relates to long-term biotic exposure and difficult removal from drinking water. In this study, a screening approach for identification of PMT chemicals was developed and applied to 6158 diverse chemicals.ResultsChemicals are given a continuous score for P, M and T potential based on the modelled indicators (low to moderate potential is a score of 0–0.33, high potential is a score of 0.33–0.5 and very high potential a score of 0.5–1). The P score was based on the estimated aquatic environmental half life and the M score on the chemical’s organic carbon/water partition coefficient (Koc) using respectively the BIOWIN3 and KocWIN QSAR models of EPISuite™. The T score was based on the indicators for five human health endpoints: carcinogenicity (c), mutaganicity (m), reprotoxicity (r), endocrine disruption (ED) and general repeated dose systemic toxicity. Structural alerts for these endpoints taken from the OECD QSAR Toolbox™ and Toxtree™ were used as indicators of potential (human) toxicity. Chemical similarity values to Substances of Very High Concern (SVHC) with c, m and/or r properties were also included. Value functions were developed to translate the presence of alerts and similarity to the existing SVHCs to values between 0 and 1. Subsequently, all values were also aggregated to an overall PMT score, again ranging from 0 to 1. Applying the approach to chemicals from the Inventory of Existing Commercial chemical Substances, which are also REACH registered, resulted in 15% of the chemicals receiving high scores (≥ 0.33) for all three (P-, M- and T-) indicators and 4% getting very high scores (≥ 0.5) for both the P- and M-indicators.ConclusionsThe approach confirmed the properties of chemicals classified as SVHC due to PMT properties (e.g. 1,4-dioxane), illustrating the ability of the approach to identify PMT chemicals of concern. Water regulators, drinking water suppliers and others can use this approach to identify potential PMT/vPvM chemicals that need further investigation.
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Determination of aerobic and anaerobic biological degradability of waste tyres
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-03-15 , DOI: 10.1186/s12302-023-00723-6
Environmental contamination of rubber from waste tyres poses a risk to the environment. Rubber particles from tyres enter the environment due to the abrasiveness of the road surface. The aim of the scientific work was to observe the biological degradability of waste tyres in aquatic environment and its ecotoxicity. Biodegradability was observed under aerobic and anaerobic conditions that simulate both aerobic and anaerobic conditions in the aquatic natural environment. Aerobic conditions in the aquatic environment take place in flowing fresh water, sea water, lakes. Leachate was prepared to simulate the behaviour of tyres in an aqueous environment. Aerobic degradability was evaluated through complete biodegradability using a 301 F manometric respirometry test. Anaerobic biodegradability was evaluated by measuring biogas production using OECD 311 Anaerobic Biodegradability of Organic Compounds in Digested Sludge. For a better simulation of the natural environment, the pH of the leachates from the tyres was adjusted to a neutral range. It should be noted that standard degradability tests were extended by 7 days due to low biodegradability. Adjusting the pH during the biodegradability test is also a modification of the original test. This modification was used to better simulate biodegradability when the pH of tyres in the natural environment is reduced by acid rain. An essential part of monitoring the behaviour of waste tyres was the assessment of ecotoxicity using standard tests. The contribution of the scientific article lies in the evaluation of the course of decomposition in aerobic and anaerobic conditions with and without pH adjustment and in the use of modified biodegradability tests. The benefit of the scientific work is in the determination of the biodegradability of waste tyres with and without pH treatment, which simulate a comparison of the degradability of tyres in an acid rain environment. Another benefit of the scientific work is the depiction of biodegradation using 3D modelling with calculations of 100% degradability at different input concentrations of waste tyres. Modelling was used for the time for the absolute decomposition of tyres without pH adjustment (outside the acid rain environment) and with pH adjustment (in the acid rain environment). By monitoring, it is possible to determine whether acid rain as an anthropogenic activity influences the degradability of waste tyres in the natural environment. Biodegradability tests confirmed the low biological degradability of waste tyres. The highest average rate of biological degradability—15% was recorded at the input concentration of waste tyres of 350 mg/L. The aerobic degradability test confirmed the improvement of tyre decomposition when adjusting the pH to the level of 6.5–7.5. On the contrary, the anaerobic degradability test confirmed the improvement of the decomposition in the alkaline region compared to the neutral pH values of the mixture. By mathematical–statistical evaluation of aerobic decomposition with preservation of degradability trends at three input concentrations, the time of absolute decomposition of waste tyre particles at a concentration of 370 mg/L was found to be approximately 336 days. By adjusting the pH to the neutral range during aerobic decomposition, the total decomposition time was reduced to 126 days. The ecotoxicity tests performed confirmed the toxic effect of tyre leachate on selected tested organisms. In the future, the authors propose to focus on a more detailed assessment of the ecotoxicity of the waste conditions and to modify the biodegradability tests by changing the conditions (wider range of input pH value, longer biodegradability time, temperature) for a better simulation of different types of environments. Adjusting the pH to a neutral environment increased aerobic degradability but had no significant effect on anaerobic degradability. Therefore, it is important to focus future research on the adjustment of various conditions to support the degradability of tyres, of which pH has clearly been confirmed as an important factor.
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The global progress on the non-point source pollution research from 2012 to 2021: a bibliometric analysis
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2022-12-24 , DOI: 10.1186/s12302-022-00699-9
BackgroundWith effective control of point source pollution, non-point source (NPS) pollution has been widely concerned as the primary reason for the improvement of global water environmental quality. Some bibliometric analysis related to NPS pollution has been carried out before the mid-2010s. Analyzing the research status and hot issues of NPS pollution in the past decade is important for guiding the control and management of NPS pollution in the future.ResultsA bibliometric analysis was conducted based on 3407 publications retrieved from the Web of Science during 2012–2021. China, USA and UK were the most productive countries. Sci. Total Environ, Environ. Sci. Pollut. Res, and Water were the most productive journals. The NPS pollutant, pollution types, driving forces, technology and the research object were retrieved from the keywords analysis. The common NPS pollutants of nitrogen, phosphorus, and heavy metals grabbed the highest attention, while the emerging contaminants have attracted increased attention. The migration and transformation of agricultural NPS pollution and urban NPS pollution driven by climate change and land use change were hot issues related to NPS pollution studies. Technologies related to the combination of 3S technology (RS, GIS, and GPS) and NPS pollution models, the sustainable control technologies, the technology of accurate traceability and automatic monitoring, and the comprehensive management plan were the important research areas related to NPS pollution. Although the research locations were mostly concentrated in the surface water and groundwater, the ocean and drinking water have great potential for future research.ConclusionsThis study illustrates the global focuses related to NPS pollution during 2012–2021 according to analyzing the publication outputs, source journals, source country, author, institution and the high-frequency keywords. Results demonstrated that the migration and transformation mechanism and ecological risk assessment for heavy metals and emerging pollutants, accurate traceability techniques, sustainable ecological restoration control techniques, and marine pollution have attracted rising attention. Additionally, developing countries will have a higher interest in NPS pollution in the future, because developed countries have already made great progress in controlling NPS pollution.
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Vitamin D receptor antagonist activity in wastewater effluents—potential for endocrine disruption
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-05-02 , DOI: 10.1186/s12302-023-00740-5
BackgroundEndocrine disrupting chemicals have been identified for a number of human endocrine systems, but there are no reports on vitamin D-antagonistic activities in environmental samples.ObjectivesWe have investigated if there are compounds present in the environment that can act as Vitamin D receptor (VDR) antagonists.MethodsWater samples were collected of the influent and effluent water from five Swedish wastewater treatment facilities and concentrated with solid phase extraction. VDR antagonistic properties of the samples were tested with a cell-based in vitro assay responsive to vitamin D signaling. Cytotoxicity was monitored by three different assays.ResultsWe observed a dose-dependent decrease in the VDR signaling in most studied samples, although the effect was overlapping with cytotoxicity for the influent samples. For effluent samples, we observed clear VDR antagonistic effects also in non-cytotoxic concentrations. The observed effects could not be explained by presence of natural organic matter or cadmium in the water.DiscussionThe vitamin D endocrine system regulates a broad range of physiological processes, and disruption of this system could be associated with serious health consequences. In this study, we report environmental presence of compounds with VDR antagonistic properties, compounds which constitute a new group of potential endocrine disruptors. The VDR antagonism was observed in wastewater treatment facility effluent waters, which are discharged into water systems used as raw water for drinking water production. The findings reported in this study may indicate a potential hazard to human health and aquatic life. Future research is needed to investigate the presence of VDR antagonists in the environment, identification of the causative compounds, and studies of exposure of humans and aquatic organisms to these compounds.
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Plastic contamination in agricultural soils: a review
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-02-17 , DOI: 10.1186/s12302-023-00720-9
Researchers are focused on the global issue of plastic contamination in agricultural soils because of the known effects of plastics on the soil ecosystem. Previous reviews did not pay attention to plastic sources, standardized extraction methods, soil characterization, and the abundance of plastics in agricultural soils. This study aims to review up-to-the-minute knowledge about plastic contamination studies, suggest the best method for microplastic studies, and propose future research areas. The research about plastic contamination in agricultural soils published from January 2018 to March 2022 was reviewed for this review article. Studies focusing on microplastics in soils other than agricultural soils were not considered in the present review. The data were acquired from several databases, namely Web of Science and Google Scholar. The keywords used to search these databases were "microplastics AND agricultural soils" and "macroplastics AND agricultural soils". Other literature sources were obtained from the reference lists of downloaded articles, and other pieces of literature that directly dealt with macroplastic and microplastic contamination in agricultural soils were obtained from relevant journals and books. Overall, 120 sources of literature, including 102 original research articles, 13 review articles, and five books, were selected, reviewed, and synthesized. As expected, agricultural soils, including arable lands, paddy lands, uplands, irrigation, and greenhouse soils, receive plastic contaminants. The contaminants of different sizes and forms are distributed spatially and temporally in the surface, subsurface, and profiles of the agricultural soils. Unlike previous studies that reported many studies on sewage sludge, the significant sources of plastic contamination in the agricultural soils included mulching, sludge and compost placement, and greenhouses abandonment. The distribution of plastic contamination studies in the agricultural lands is Asia: 60%; Europe: 29%; Africa: 4%; North America: 4%; Latin America: 3%; and Australia: 0%. After careful analysis of the methods used for the plastics contamination studies, the study concluded that floatations with low-density solutions such as distilled water and NaCl are efficient in separating light-density microplastics. In contrast, ZnCl and NaI are incredibly efficient in separating the heavy-density microplastics. Moreover, this review provides insight for future research in the field.
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Synthesis and characterization of green phenolic resin with olive oil mill wastewater
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-02-13 , DOI: 10.1186/s12302-023-00719-2
Olive oil mill wastewater (OMW), a by-product of the olive oil industry, each year is generated millions of tons all over Mediterranean countries. Uncontrolled disposal of the OMW leads to massive environmental problems including soil and water pollution. In this experimental study, the OMW was used to partly replace clean water for getting prepared formaldehyde solution. Then, phenol and formaldehyde solutions were synthesized under alkali conditions to obtain more green phenol–formaldehyde (PF) resin. The effect of the OMW substitution level on the chemical and thermal properties of PF resin was examined by the Fourier transform infrared (FT-IR) spectral and thermogravimetric (TGA) analysis, respectively. Moreover, the bonding strength of each PF resin was evaluated under dry and wet conditions. It was found that FT-IR measurements showed that the PF resin containing various amounts of the OMW had a chemical structure very similar to the PF resin. The thermogravimetric analysis demonstrated that the low‐molecular‐weight organics in the OMW had negatively affected the thermal stability of the modified PF resins. In addition, the wood samples bonded with the PF resin containing up to 30 wt% OMW met the minimum requirements of interior and exterior bonding performance according to standard EN 12765. The OMW could be replaced by clean water up to 30 wt% for the production of green phenolic resin.
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Potassium citrate-derived porous carbon with high CO2 capture and Congo red adsorption performance
Journal of Coatings Technology and Research ( IF 2.3 ) Pub Date: 2023-02-08 , DOI: 10.1186/s12302-023-00712-9
The objective is to achieve the goal of carbon neutrality, controlling CO2 emissions is a primary problem to be solved in the current environmental protection field. Eliminating the environmental pollution of dyes in industrial wastewater is also an urgent problem to be solved in the field of environmental protection. The adsorption technique is an effective way to deal with these two issues. Developing high-efficiency adsorbents is an essential work in the adsorption field. In this work, a simple carbonization method has been developed to prepare porous carbon. The morphology and structure of the prepared porous carbon were investigated by scanning electron microscopy, X-ray photoelectron spectroscopy, X-ray diffraction, and surface area measurement. By studying the influence of preparation conditions on the structure and properties of the prepared carbon materials, it was found that the carbon materials prepared at 900 ℃ (PCMCA-900) exhibited a high specific surface area of 1476 m2 g−1 and a high total pore volume of 0.951 cm3 g−1. The PCMCA-900 showed the highest CO2 uptake of 7.67 mmol g−1 at 0 ºC and the adsorption capacity of PCMCA-900 decreased by less than 5% after 10 times recycling. Moreover, when PCMCA-900 was used as an adsorbent to remove Congo red in water, an adsorption capacity of 652.3 mg g−1 was achieved. Therefore, potassium citrate-derived porous carbon is a desirable candidate for excellent CO2 adsorption and Congo red in industrial wastewater.
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